Cas no 1006490-23-8 (2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1006490-23-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD04970950
• CID: 3059568
• PubChem ID: 19621366
• Update Time: 2025-06-14

2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid
• 2-(4-Chloro-3-cyclopropyl-pyrazol-1-yl)propanoic acid
• BBL040072
• CS-0264401
• MFCD04970950
• GQB49023
• 2-(4-chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoicacid
• 2-(4-chloro-3-cyclopropylpyrazol-1-yl)propanoic acid
• EN300-92717
• 1006490-23-8
• STK349808
• AKOS000311161

• MDL： MFCD04970950
• Inchi： 1S/C9H11ClN2O2/c1-5(9(13)14)12-4-7(10)8(11-12)6-2-3-6/h4-6H,2-3H2,1H3,(H,13,14)
• InChI Key： MYKJRLCUEXNZHW-UHFFFAOYSA-N
• SMILES： ClC1=CN(C(C(=O)O)C)N=C1C1CC1

Computed Properties

• Exact Mass: 214.0509053Da
• Monoisotopic Mass: 214.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1006490-23-8)

2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1006490-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and cyclopropyl substituent, is widely studied for its potential applications in drug discovery and crop protection. Its molecular structure combines a chloro group and a propanoic acid moiety, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for pyrazole derivatives has surged due to their broad-spectrum bioactivity. Researchers are particularly interested in 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid for its potential role in developing anti-inflammatory agents and herbicides. The cyclopropyl group enhances the compound's metabolic stability, while the chloro substituent influences its binding affinity to target proteins. These properties align with current trends in precision agriculture and personalized medicine, where efficient and targeted solutions are paramount.

The synthesis of CAS No. 1006490-23-8 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and energy consumption. This aligns with the global push toward sustainable chemical production, a topic frequently searched in academic and industrial circles.

From a commercial perspective, 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid is supplied by leading chemical manufacturers under stringent quality controls. Its applications extend to bioconjugation and prodrug development, where its carboxylic acid functionality serves as a handle for further modifications. The compound's stability under physiological conditions makes it a candidate for drug delivery systems, a hot topic in nanomedicine research.

In agrochemicals, this compound is investigated for its herbicidal activity, particularly in controlling resistant weed species. With the rise of climate-resistant crops, the need for novel crop protection agents has intensified, driving interest in pyrazole-based solutions. Searches for "next-generation herbicides" and "sustainable pest control" reflect this trend, further highlighting the relevance of CAS No. 1006490-23-8.

Safety and regulatory compliance are critical when handling 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid. While it is not classified as hazardous under standard guidelines, proper laboratory practices must be followed. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions, ensuring alignment with occupational health standards—a frequently searched topic among professionals.

In summary, 2-(4-Chloro-3-cyclopropyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1006490-23-8) represents a promising scaffold in both pharmaceutical and agrochemical innovation. Its structural features and adaptability to modern synthetic methodologies position it as a valuable tool for addressing contemporary challenges in healthcare and agriculture. As research progresses, this compound is likely to remain a focal point in scientific discourse and industrial applications.